7-Chloro-2-(3-(dimethylamino)propyl)-1-(3-methoxyphenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-[3-(dimethylamino)propyl]-1-(3-methoxyphenyl)-6-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H25ClN2O4/c1-14-11-19-17(13-18(14)25)22(28)20-21(15-7-5-8-16(12-15)30-4)27(10-6-9-26(2)3)24(29)23(20)31-19/h5,7-8,11-13,21H,6,9-10H2,1-4H3
• InChI Key: FECVMEBFOJLBEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C3=C(O2)C(=O)N(C3C4=CC(=CC=C4)OC)CCCN(C)C
• Molecular Formula: C24H25ClN2O4
• Molecular Weight: 440.9 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of 3-(Dimethylamino)-1-propylamine, which is widely used to functionalize various pharmacologically active medicinally important compounds. It is also used in the preparation of dimethylaminopropylamine surfactants that exhibit biological activity against Gram-positive and negative bacteria and fungi.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methods : A study by Vydzhak & Panchishyn (2010) describes a method for synthesizing derivatives of this compound. They report that heating methyl o-hydroxybenzoylpyruvate with N,N-dimethylethylenediamine and aromatic aldehydes yields high yields of related compounds.

• Luminescent Properties : A research by Zhang & Tieke (2008) discusses the synthesis of polymers containing a similar compound, which exhibit strong fluorescence and high quantum yields. This indicates potential applications in optoelectronic devices.

• Crystal Structure Analysis : The work by Fujii et al. (2002) focuses on the crystal structure of a related compound. Understanding the molecular and crystal structure can be crucial for material science applications.

Potential Applications

• Photoluminescent Materials : The study by Beyerlein & Tieke (2000) describes the synthesis of conjugated polymers containing a similar compound, highlighting their potential in electronic applications due to their photoluminescent properties.

• Electron Transport Layer in Solar Cells : According to Hu et al. (2015), a related compound was used in the development of an electron transport layer for inverted polymer solar cells, demonstrating its utility in renewable energy technologies.

• Combinatorial Chemistry : The research by Vydzhak et al. (2020) illustrates the use of a three-component cyclization method to create a library of derivatives, underscoring the compound's role in facilitating diverse chemical syntheses.

• Development of Novel Heterocyclic Systems : Uršič et al. (2009) describe the synthesis of hexahydrospiro derivatives, indicating the compound's potential in creating new molecular architectures.